Cas no 58526-07-1 (2(1H)-Pyrimidinone,4-amino-1-(3-deoxy-b-D-threo-pentofuranosyl)-)

• Product name: 2(1H)-Pyrimidinone,4-amino-1-(3-deoxy-b-D-threo-pentofuranosyl)-
• CAS No: 58526-07-1
• MF: C₉H₁₃N₃O₄
• MW: 227.2172
• CID: 368866
• PubChem ID: 122111

2(1H)-Pyrimidinone,4-amino-1-(3-deoxy-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-(3-deoxy-b-D-threo-pentofuranosyl)-
• 1-(3-deoxypentofuranosyl)cytosine
• 2(1H)-pyrimidinone, 4-amino-1-(3-deoxypentofuranosyl)-
• 4-Amino-1-(3-deoxypentofuranosyl)pyrimidin-2(1H)-one
• CHEMBL1790156
• 58526-07-1
• 4-amino-1-[(2R,3S,5S)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-1-(3-deoxy-beta-D-threo-pentofuranosyl)-
• 3'-Deoxy-araC
• 1-(3-Deoxy-B-D-arabinofuranosyl)cytosine
• SCHEMBL9063465
• 1-(3-Deoxy-beta-D-threo-pentofuranosyl)cytosine
• 2(1H)-Pyrimidinone, 4-amino-1-(3-deoxy-b-D-threo-pentofuranosyl)-
• 4-Amino-1-(3-deoxy-beta-D-threo-pentofuranosyl)-2(1H)-pyrimidinone
• 3'-Deoxy-ara-C
• DTXSID70207241

• Inchi： InChI=1S/C9H13N3O4/c10-7-1-2-12(9(15)11-7)8-6(14)3-5(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6-,8+/m0/s1
• InChI Key： ZHHOTKZTEUZTHX-VMHSAVOQSA-N
• SMILES： C1C(OC(C1O)N2C=CC(=NC2=O)N)CO

Computed Properties

• Exact Mass: 227.091
• Monoisotopic Mass: 227.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 497.6°Cat760mmHg
• Flash Point: 254.8°C
• Refractive Index: 1.719